Cas no 26424-32-8 (2-Propenoic acid,3-hydroxy-2,2-dimethylpropyl ester)

2-Propenoic acid,3-hydroxy-2,2-dimethylpropyl ester structure
26424-32-8 structure
Product Name:2-Propenoic acid,3-hydroxy-2,2-dimethylpropyl ester
CAS No:26424-32-8
MF:C8H14O3
MW:158.194962978363
CID:270348
PubChem ID:10192585
Update Time:2025-04-19

2-Propenoic acid,3-hydroxy-2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-hydroxy-2,2-dimethylpropyl ester
    • (3-hydroxy-2,2-dimethylpropyl) prop-2-enoate
    • 2,2-dimethylpropyl (2E)-3-hydroxyprop-2-enoate
    • 3-Hydroxy-2,2-dimethylpropyl acrylate
    • 3-hydroxy-2,2-dimethylpropyl prop-2-enoate
    • SCHEMBL230726
    • neopentyl glycol acrylate
    • EINECS 247-688-0
    • DTXSID60181021
    • 26424-32-8
    • NS00028111
    • Inchi: 1S/C8H14O3/c1-4-7(10)11-6-8(2,3)5-9/h4,9H,1,5-6H2,2-3H3
    • InChI Key: MRIKSZXJKCQQFT-UHFFFAOYSA-N
    • SMILES: O(C(C=C)=O)CC(C)(C)CO

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.018
  • Boiling Point: 218.6°Cat760mmHg
  • Flash Point: 82.7°C
  • Refractive Index: 1.45
  • PSA: 46.53
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